3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• SMILES: C1COCC1CN2C=CC(=O)C(=C2)N
• InChI: InChI=1S/C10H14N2O2/c11-9-6-12(3-1-10(9)13)5-8-2-4-14-7-8/h1,3,6,8H,2,4-5,7,11H2
• InChIKey: UVXIQPYYWDQFRQ-UHFFFAOYSA-N

3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one: Physicochemical & Structural Identifiers

3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one (CAS 1554909-17-9, MF C₁₀H₁₄N₂O₂, MW 194.23 g/mol) is a heterocyclic small molecule belonging to the 1,4-dihydropyridin-4-one class, distinguished by an oxolan-3-ylmethyl (tetrahydrofuran-3-ylmethyl) substituent at the N1 position and a primary amine at C3 [1]. The dihydropyridinone core is a recognized privileged scaffold in medicinal chemistry, and the specific placement of the oxolane ring introduces shape and polarity features that differ from its regioisomeric counterparts .

Regioisomer Oxolan-3-ylmethyl attachment provides distinct spatial and polarity profile

Achiral Scaffold No stereogenic centers simplifies SAR studies and parallel synthesis

Computational Data Computed LogP and TPSA values support QSPR and virtual screening

• [1] PubChem. Compound Summary for CID 82992294: 3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/82992294 (accessed 2026-05-01). View Source

Why Generic Analogs Cannot Substitute 3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one

Even minor alterations to the oxolane attachment point on the 1,4-dihydropyridin-4-one scaffold produce measurable differences in physicochemical properties that directly impact experimental design and outcome reproducibility. Moving the methylene bridge from the oxolane 2-position to the 3-position, or removing the bridge entirely, alters the molecule's lipophilicity and solvent-accessible surface, which are critical parameters in assays, formulation screens, and computational modelling . Researchers selecting a compound for structure-activity relationship (SAR) studies, biophysical assays, or synthetic elaboration must control for these regioisomeric differences; substituting a closely related analog introduces an uncontrolled variable that can confound data interpretation.

Target compound

3-ylmethyl with methylene bridge, achiral

Oxolan-2-ylmethyl regioisomer

May shift solubility-dependent assay outcomes due to different LogP profile

Target compound

3-ylmethyl with methylene bridge, achiral

Directly attached oxolan-3-yl

Lacks methylene spacer, reducing rotatable bonds and altering binding mode sampling

Target compound

3-ylmethyl with methylene bridge, achiral

Chiral oxolan-2-ylmethyl variants

Introduce stereochemical complexity and higher procurement cost without guaranteed target engagement advantage

3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one: Quantitative Evidence vs. Closest Analogs

Reduced Lipophilicity vs. Oxolan-2-ylmethyl Regioisomer

The target compound, bearing the oxolan-3-ylmethyl group, exhibits a lower computed LogP (0.467) than the oxolan-2-ylmethyl regioisomer (LogP 0.6095) when evaluated using the same vendor-provided computational method . This 0.14 log unit decrease indicates a measurable shift toward greater hydrophilicity that is directly attributable to the regioisomeric attachment point.

Lipophilicity Comparison

Supplier data

Target: LogP 0.467

2-ylmethyl: LogP 0.6095

Regioisomeric shift toward greater hydrophilicity

Vendor-computed; experimental confirmation advised

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 0.467
Comparator Or Baseline	3-Amino-1-(oxolan-2-ylmethyl)-1,4-dihydropyridin-4-one (CAS 1546558-75-1): LogP = 0.6095
Quantified Difference	ΔLogP = 0.1425 (23% lower for the 3-ylmethyl regioisomer)
Conditions	Computed LogP values sourced from vendor technical datasheets (Leyan) using identical calculation methodology

Why This Matters

For procurement decisions where aqueous solubility or reduced non-specific binding is desired, the lower LogP of the 3-ylmethyl derivative offers a rationale for selecting it over the more lipophilic 2-ylmethyl analog without altering molecular weight or core scaffold.

Hydrogen-Bond Acceptor Topology: Methylene Spacer vs. Direct Attachment

The insertion of a methylene spacer between the dihydropyridinone nitrogen and the oxolane ring in the target compound preserves the full hydrogen-bond acceptor count of 4 (identical to the 2-ylmethyl analog) [1], whereas the directly attached oxolan-3-yl analog (CAS 2137644-94-9) shifts to a molecular formula of C₉H₁₂N₂O₂ (MW 180.20 g/mol) with potentially altered hydrogen-bonding geometry . The methylene bridge in the target molecule introduces an additional rotatable bond (2 total) that provides conformational flexibility not present in the directly linked analog, which may influence binding mode sampling in target-engagement studies.

Topology & HBA Profile

Reported

MW 194.23 Rot. bonds 2 HBA 4 vs direct: MW 180.20, RotB 1

Methylene spacer provides added conformational flexibility

PubChem/Chemsrc sources

Evidence Dimension	Molecular topology: rotatable bond count, hydrogen-bond acceptor count, and molecular weight
Target Compound Data	C₁₀H₁₄N₂O₂, MW 194.23, Rotatable bonds = 2, HBA = 4
Comparator Or Baseline	3-Amino-1-(oxolan-3-yl)-1,4-dihydropyridin-4-one (CAS 2137644-94-9): C₉H₁₂N₂O₂, MW 180.20, Rotatable bonds = 1 (estimated), HBA = 4
Quantified Difference	MW difference = 14.03 g/mol; Rotatable bond count difference = 1
Conditions	Data from PubChem (CID 82992294) and Chemsrc for comparator

Why This Matters

The additional methylene spacer provides a structurally distinct vector for the oxolane oxygen, which can be critical when the compound is used as a fragment or scaffold in structure-based design, where precise placement of hydrogen-bond acceptors determines target engagement.

• [1] PubChem. Compound Summary for CID 82992294: 3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/82992294 (accessed 2026-05-01). View Source

Synthetic Accessibility & Regioisomeric Purity Advantage

The oxolan-3-ylmethyl group introduces a substitution pattern that is distinct from the more common oxolan-2-ylmethyl variants found in many building block libraries. The target compound is commercially available at 95% purity from multiple suppliers (e.g., AKSci Cat. 2229DZ, Leyan Cat. 2087603) . In contrast, the chiral (2R)-oxolan-2-ylmethyl variant (CAS 2136776-87-7) is priced at approximately $946 per 0.5 g from Enamine, reflecting the additional cost of enantioselective synthesis [1]. The achiral 3-ylmethyl compound offers a cost-accessible entry point for exploring SAR around oxolane-substituted dihydropyridinones without the expense and complexity of chiral resolution.

Supply & Purity

Supplier data

Purity 95%

Multi-supplier (AKSci, Leyan)

Achiral scaffold simplifies procurement vs. chiral alternatives

Chiral comparator ~$1,892/g; target pricing on request

Evidence Dimension	Commercial availability, purity, and relative cost
Target Compound Data	95% purity; available from AKSci (Cat. 2229DZ) and Leyan (Cat. 2087603); pricing on request
Comparator Or Baseline	3-Amino-1-{(2R)-oxolan-2-ylmethyl}-1,4-dihydropyridin-4-one (CAS 2136776-87-7): 95% purity, Enamine Cat. EN300-1110884, $946/0.5 g
Quantified Difference	Chiral comparator priced at ~$1,892/g; target compound pricing available on request from multiple suppliers
Conditions	Pricing data from Kuujia.com vendor aggregation (accessed 2026-05-01) and supplier product pages

Why This Matters

For laboratories requiring a well-defined achiral oxolane-substituted dihydropyridinone scaffold for fragment-based screening or parallel synthesis, the 3-ylmethyl isomer provides multi-supplier sourcing at competitive cost compared to chiral alternatives.

• [1] Kuujia.com. Cas no 2136776-87-7 (3-amino-1-{(2R)-oxolan-2-ylmethyl}-1,4-dihydropyridin-4-one) – Price & Availability. https://www.kuujia.com/cas-2136776-87-7.html (accessed 2026-05-01). View Source

Distinct Computational Drug-Likeness Profile

The target compound carries a computed Topological Polar Surface Area (TPSA) of 55.6–57.25 Ų (depending on calculation method) and an XLogP3 of 0–0.467 [1], positioning it within favorable drug-like chemical space (TPSA < 140 Ų, LogP 0–5). These values are consistent across authoritative databases, whereas the chiral (2R)-oxolan-2-ylmethyl variant shows XLogP3 = 0.2 and TPSA = 55.6 Ų [2], confirming that the 3-ylmethyl attachment yields a subtly distinct polarity profile that may influence membrane permeability predictions in silico.

Drug-Likeness Profile

Supporting evidence

Target: XLogP3 0, TPSA 55.6

Chiral (2R): XLogP3 0.2, TPSA 55.6

Subtly distinct polarity profile for virtual screening discrimination

PubChem XLogP3 3.0; vendor LogP algorithm differs

Evidence Dimension	Computed physicochemical descriptors (XLogP3, TPSA)
Target Compound Data	XLogP3 = 0 (PubChem); TPSA = 55.6 Ų (PubChem) / 57.25 Ų (vendor); LogP = 0.467 (vendor)
Comparator Or Baseline	Chiral (2R)-oxolan-2-ylmethyl analog (CAS 2136776-87-7): XLogP3 = 0.2, TPSA = 55.6 Ų (Kuujia/PubChem); Oxolan-2-ylmethyl analog (CAS 1546558-75-1): LogP = 0.6095, TPSA = 57.25 Ų (vendor)
Quantified Difference	ΔXLogP3 = 0.2 (target vs. chiral comparator); ΔLogP = 0.1425 (target vs. 2-ylmethyl regioisomer)
Conditions	PubChem computed properties using XLogP3 3.0; vendor computed properties (Leyan) using in-house algorithm

Why This Matters

The distinct LogP fingerprint of the 3-ylmethyl isomer provides a measurable rationale for inclusion in computational screening libraries where regioisomer-specific property predictions influence virtual hit selection.

• [1] PubChem. Compound Summary for CID 82992294: 3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/82992294 (accessed 2026-05-01). View Source
• [2] Kuujia.com. Cas no 2136776-87-7 (3-amino-1-{(2R)-oxolan-2-ylmethyl}-1,4-dihydropyridin-4-one) – Chemical & Physical Properties. https://www.kuujia.com/cas-2136776-87-7.html (accessed 2026-05-01). View Source

3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one: Research Applications

Hydrophilic Fragment for Lead Discovery

The lower LogP of 0.467 versus the 2-ylmethyl regioisomer (LogP 0.6095) makes this compound an appropriate starting fragment when aqueous solubility is a priority criterion. Its achiral, single-isomer composition eliminates stereochemical complexity during fragment elaboration, while the primary amine at C3 provides a tractable vector for parallel derivatization.

SAR Studies of Oxolane Attachment Position

As a member of a regioisomeric series that includes oxolan-2-ylmethyl and oxolan-3-yl directly attached analogs, this compound enables systematic evaluation of how the spatial orientation of the tetrahydrofuran oxygen influences ligand–protein interactions. The methylene bridge introduces a rotatable bond (2 total) that modulates conformational sampling relative to the directly attached analog [1].

Computational Modeling & Virtual Screening Libraries

The well-characterized XLogP3 (0) and TPSA (55.6 Ų) values from PubChem [1] provide reliable input parameters for quantitative structure-property relationship (QSPR) models, while the distinct regioisomeric identity ensures accurate compound registration and virtual screening hit identification when searching oxolane-containing dihydropyridinone chemical space.

Synthetic Methodology with Achiral Building Block

The commercial availability at 95% purity from multiple suppliers supports its use as a standard substrate in reaction optimization studies, including N-alkylation, reductive amination, or metal-catalyzed cross-coupling at the amino group. The absence of a chiral center simplifies reaction monitoring and product characterization compared to enantiopure alternatives.

Application

Selection Property

Validation Focus

Hydrophilic fragment-based screening

Reduced LogP regioisomer

Aqueous solubility and fragment elaboration potential

Oxolane regioisomer SAR

Methylene-bridged oxolane topology

Conformational sampling and binding mode comparison

Virtual screening & QSPR

Regioisomer-specific computed descriptors

Reliable LogP/TPSA input for QSPR models

Achiral synthetic methodology

Multi-supplier achiral building block

Reaction optimization without stereochemical variables

• [1] PubChem. Compound Summary for CID 82992294: 3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/82992294 (accessed 2026-05-01). View Source